4-Chloro-6-phenyl-3-(4-(pyrimidin-2-yl)piperazin-1-yl)pyridazine

• CAS No.: 886208-70-4
• Molecular Formula: C18H17ClN6
• Molecular Weight: 352.8 g/mol
• IUPAC Name: 4-chloro-6-phenyl-3-(4-pyrimidin-2-ylpiperazin-1-yl)pyridazine
• InChI: InChI=1S/C18H17ClN6/c19-15-13-16(14-5-2-1-3-6-14)22-23-17(15)24-9-11-25(12-10-24)18-20-7-4-8-21-18/h1-8,13H,9-12H2
• InChI Key: ZLEMRHZLLWNJBQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NN=C(C=C2Cl)C3=CC=CC=C3)C4=NC=CC=N4

Description

4-Chloro-6-phenyl-3-(4-(pyrimidin-2-yl)piperazin-1-yl)pyridazine is a useful research compound. Its molecular formula is C18H17ClN6 and its molecular weight is 352.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

6-phenyl-3-(4-pyrimidin-2-ylpiperazin-1-yl)pyridazin-4-ol 1 h (22.0 g, 66 mmol) was suspended in 75 ml phosphorus oxychloride and heated with stirring at 100 for 3 h. After cooling to room temperature the mixture was poured onto crushed ice. The mixture was then neutralized with NaOH solution to give white suspension. The precipitation was filtered off, washed with water, dried over filter funnel to provide white solid. (21.3 g, 60.3 mmol, 91.4%). ESI-MS: m/z 353.4 (M+H+). 1H NMR (CDCl3): d 8.377 (d, J=4.5, 2H), 8.036 (d, J=7.5, 2H), 7.833 (s, 1H), 7.508 (m, 3H), 6.564 (t, J=4.5, 1H), 4.073 (t, J=4.0, J=4.5, 4H), 3.672 (t, J=4.0, J=4.5, 4H).

Synthesis routes and methods II

Procedure details